Cas no 1261685-02-2 (2-(Trifluoromethyl)naphthalene-7-methanol)

• Product Name: 2-(Trifluoromethyl)naphthalene-7-methanol
• CAS No: 1261685-02-2
• MF: C₁₂H₉F₃O
• MW: 226.194473981857
• CID: 4935458
• Update Time: 2025-06-11

2-(Trifluoromethyl)naphthalene-7-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)naphthalene-7-methanol

• Inchi： 1S/C12H9F3O/c13-12(14,15)11-4-3-9-2-1-8(7-16)5-10(9)6-11/h1-6,16H,7H2
• InChI Key： OTALCTLJVBUHDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC=C(CO)C=C2C=1)(F)F

Computed Properties

• Exact Mass: 226.06054939 g/mol
• Monoisotopic Mass: 226.06054939 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2
• Molecular Weight: 226.19

Additional information on 2-(Trifluoromethyl)naphthalene-7-methanol

Comprehensive Overview of 2-(Trifluoromethyl)naphthalene-7-methanol (CAS No. 1261685-02-2): Properties, Applications, and Industry Insights

The compound 2-(Trifluoromethyl)naphthalene-7-methanol (CAS No. 1261685-02-2) is a fluorinated naphthalene derivative that has garnered significant attention in pharmaceutical and material science research. With its unique trifluoromethyl functional group and naphthalene backbone, this molecule exhibits remarkable chemical stability and versatility, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical formulations, and advanced material development.

One of the most intriguing aspects of 2-(Trifluoromethyl)naphthalene-7-methanol is its structural similarity to bioactive compounds found in various therapeutic agents. The presence of the trifluoromethyl group (-CF₃) enhances lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Recent studies have investigated its role as a building block for small molecule inhibitors targeting protein-protein interactions, a hot topic in cancer research and neurodegenerative disease treatment.

In the realm of material science, CAS 1261685-02-2 has shown promise in the development of organic electronic materials. Its conjugated naphthalene core and electron-withdrawing CF₃ group contribute to interesting optoelectronic properties. This aligns with current industry trends toward flexible electronics and OLED technologies, where researchers are actively seeking novel fluorinated aromatic compounds with tunable characteristics.

The synthesis and purification of 2-(Trifluoromethyl)naphthalene-7-methanol involve sophisticated techniques that have been optimized in recent years. Advanced methods such as continuous flow chemistry and catalytic fluorination have improved the efficiency of producing this compound, addressing common challenges in fluorinated compound synthesis. These advancements are particularly relevant given the growing demand for sustainable chemical processes in the pharmaceutical industry.

Analytical characterization of CAS 1261685-02-2 typically employs a combination of NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's distinct spectral signatures make it easily identifiable, which is crucial for quality control in industrial applications. Recent publications have highlighted novel analytical approaches for detecting trace impurities in fluorinated pharmaceutical intermediates, a subject of increasing regulatory importance.

From a commercial perspective, the market for trifluoromethylated compounds like 2-(Trifluoromethyl)naphthalene-7-methanol has expanded significantly. This growth is driven by the pharmaceutical sector's continued interest in fluorine-containing drugs, which currently represent about 30% of all newly approved medications. The compound's potential applications in crop protection chemicals have also attracted attention from agrochemical companies seeking more effective and environmentally friendly solutions.

Environmental and safety considerations for 1261685-02-2 follow standard protocols for handling fluorinated organic compounds. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be observed. Recent innovations in green chemistry have led to improved handling procedures for similar fluorinated intermediates, minimizing environmental impact while maintaining synthetic efficiency.

The future research directions for 2-(Trifluoromethyl)naphthalene-7-methanol appear promising. Current investigations focus on its potential as a precursor for metal-organic frameworks (MOFs) with gas storage capabilities, and as a component in liquid crystal materials for display technologies. These applications align with global trends in energy storage solutions and advanced display technologies, areas receiving substantial research funding worldwide.

For researchers working with CAS 1261685-02-2, recent patent literature reveals innovative applications in photoredox catalysis and polymer chemistry. The compound's unique electronic properties make it suitable for developing new photocatalysts and functional polymers, particularly in the emerging field of smart materials. These developments underscore the compound's versatility beyond traditional pharmaceutical applications.

In conclusion, 2-(Trifluoromethyl)naphthalene-7-methanol represents an important class of fluorinated aromatic compounds with diverse applications across multiple scientific disciplines. Its continued study contributes to advancements in medicinal chemistry, material science, and industrial applications, while addressing contemporary challenges in sustainable chemistry and molecular design. As research progresses, we can anticipate new discoveries that will further expand the utility of this remarkable compound.